Ethyl 2-amino-3-nitropyridine-4-carboxylate

• IUPAC Name: ethyl 2-amino-3-nitropyridine-4-carboxylate
• InChI: InChI=1S/C8H9N3O4/c1-2-15-8(12)5-3-4-10-7(9)6(5)11(13)14/h3-4H,2H2,1H3,(H2,9,10)
• InChI Key: KGXPEALCWCPPCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=NC=C1)N)[N+](=O)[O-]
• Molecular Formula: C8H9N3O4
• Molecular Weight: 211.17 g/mol

Description

Ethyl 2-amino-3-nitropyridine-4-carboxylate is a type of organic compound known as a nitropyridine. Nitropyridines are compounds containing a nitro group attached to a pyridine ring. Pyridines are six-membered aromatic compounds with one nitrogen atom replacing a carbon atom in the benzene ring.

Synthesis Analysis

The synthesis of similar compounds often involves nucleophilic aromatic substitution. For example, the nitro group of methyl 3-nitropyridine-4-carboxylate has been successfully replaced by a fluoride anion via nucleophilic aromatic substitution.

Molecular Structure Analysis

The molecular structure of similar compounds typically includes a pyridine ring with various substituents. The exact structure of Ethyl 2-amino-3-nitropyridine-4-carboxylate would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Nitropyridines can undergo various chemical reactions, including nucleophilic aromatic substitution. For example, reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion.

Future Directions

The development of new and efficient methods for the preparation of fluoroorganic compounds has got increased attention in recent years. Fluorinated organic compounds play an important role and are widely used in the synthesis of pharmaceuticals and agrochemicals due to their favorable chemical and biological properties.